Cas no 1649454-60-3 (4-Cyclopropyl-6-methylpyrimidine)

• Product Name: 4-Cyclopropyl-6-methylpyrimidine
• CAS No: 1649454-60-3
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 4702877
• Update Time: 2025-05-21

4-Cyclopropyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-6-methylpyrimidine
• 4-Cyclopropyl-6-methylpyrimidine

• Inchi： 1S/C8H10N2/c1-6-4-8(7-2-3-7)10-5-9-6/h4-5,7H,2-3H2,1H3
• InChI Key： IRFIOUVSBKJORS-UHFFFAOYSA-N
• SMILES： N1C=NC(C)=CC=1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-Cyclopropyl-6-methylpyrimidine

4-Cyclopropyl-6-methylpyrimidine: A Comprehensive Overview

4-Cyclopropyl-6-methylpyrimidine (CAS No: 1649454-60-3) is a heterocyclic organic compound with a pyrimidine ring substituted by a cyclopropyl group at the 4-position and a methyl group at the 6-position. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The cyclopropyl group introduces strain and reactivity, while the methyl substitution enhances stability and modulates electronic properties, making it a versatile building block for various chemical transformations.

The synthesis of 4-cyclopropyl-6-methylpyrimidine involves a combination of nucleophilic aromatic substitution and cyclopropanation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted reactions to accelerate the formation of this compound, which is particularly beneficial for large-scale production in pharmaceutical industries.

In terms of applications, 4-cyclopropyl-6-methylpyrimidine has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a scaffold for bioisosteres has made it valuable in designing molecules with improved pharmacokinetic profiles. For instance, studies have demonstrated its potential as an inhibitor of kinase enzymes, which are implicated in cancer progression. Additionally, its role as a ligand in metal complexes has expanded its utility in catalysis and sensing technologies.

Recent research has also highlighted the importance of cyclopropyl-substituted pyrimidines in supramolecular chemistry. The strained cyclopropane ring facilitates π-π interactions and hydrogen bonding, enabling the formation of self-assembled structures with potential applications in nanotechnology. Furthermore, computational studies have provided insights into the electronic properties of 4-cyclopropyl-6-methylpyrimidine, revealing its suitability as a component in organic electronics, such as field-effect transistors and light-emitting diodes.

The structural versatility of 4-cyclopropyl-6-methylpyrimidine extends to its use in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical strength and thermal stability. These polymers are being explored for use in high-performance composites and advanced coatings.

In conclusion, 4-cyclopropyl-6-methylpyrimidine (CAS No: 1649454-60-3) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique combination of structural features continues to inspire innovative research directions, underscoring its importance in contemporary chemical sciences.